Cas no 2171822-35-6 (ethyl 2-(1-propylpiperidin-4-ylidene)acetate)

• Product Name: ethyl 2-(1-propylpiperidin-4-ylidene)acetate
• CAS No: 2171822-35-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5870237
• PubChem ID: 165502432
• Update Time: 2025-06-08

ethyl 2-(1-propylpiperidin-4-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-propylpiperidin-4-ylidene)acetate
• 2171822-35-6
• EN300-1460280

• Inchi： 1S/C12H21NO2/c1-3-7-13-8-5-11(6-9-13)10-12(14)15-4-2/h10H,3-9H2,1-2H3
• InChI Key： AWGWRLOBSCSVFH-UHFFFAOYSA-N
• SMILES： O(CC)C(/C=C1\CCN(CCC)CC\1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on ethyl 2-(1-propylpiperidin-4-ylidene)acetate

Introduction to Ethyl 2-(1-Propylpiperidin-4-ylidene)acetate (CAS No. 2171822-35-6)

Ethyl 2-(1-Propylpiperidin-4-ylidene)acetate (CAS No. 2171822-35-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential biological activities of ethyl 2-(1-propylpiperidin-4-ylidene)acetate.

The chemical structure of ethyl 2-(1-propylpiperidin-4-ylidene)acetate is defined by a piperidine ring substituted with a propyl group and an ethyl acetate moiety. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, making it an intriguing candidate for various scientific investigations. Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

In terms of synthesis, ethyl 2-(1-propylpiperidin-4-ylidene)acetate can be prepared through a multi-step process involving the condensation of 1-propylpiperidine with ethyl acetoacetate. This reaction typically proceeds under mild conditions and yields the desired product with high purity and yield. The synthetic route has been optimized to ensure scalability and reproducibility, making it suitable for both laboratory-scale synthesis and industrial production.

The biological activity of ethyl 2-(1-propylpiperidin-4-ylidene)acetate has been the subject of several recent studies. Preliminary in vitro assays have shown that this compound exhibits potent activity against various enzyme targets, including kinases and proteases. These findings suggest that ethyl 2-(1-propylpiperidin-4-ylidene)acetate may have therapeutic potential in the treatment of diseases characterized by aberrant enzyme activity, such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, ethyl 2-(1-propylpiperidin-4-ylidene)acetate has also been evaluated for its effects on cellular processes. Studies have demonstrated that this compound can modulate signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to induce cell cycle arrest and promote apoptosis in cancer cell lines, indicating its potential as an anticancer agent.

The pharmacokinetic profile of ethyl 2-(1-propylpiperidin-4-ylidene)acetate is another important aspect that has been investigated. Preclinical studies have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate. These findings support the further development of ethyl 2-(1-propylpiperidin-4-ylidene)acetate as a potential therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of ethyl 2-(1-propylpiperidin-4-ylidene)acetate. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with specific diseases. These trials are ongoing, and more data will be available in the coming years to provide a comprehensive understanding of its therapeutic profile.

In conclusion, ethyl 2-(1-propylpiperidin-4-ylidene)acetate (CAS No. 2171822-35-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further development. As research continues to advance, it is anticipated that this compound will play a significant role in the discovery and development of new therapeutic agents for various diseases.